3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide

• Molecular Formula: C19H15BrN2O3
• Molecular Weight: 399.2 g/mol
• IUPAC Name: 3-[(4-bromobenzoyl)amino]-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H15BrN2O3/c20-15-8-6-13(7-9-15)19(24)22-16-4-1-3-14(11-16)18(23)21-12-17-5-2-10-25-17/h1-11H,12H2,(H,21,23)(H,22,24)
• InChI Key: ZULYMDGPJPTNMN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=C(C=C2)Br)C(=O)NCC3=CC=CO3

Description

3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide, also known as BBF-344, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been shown to exhibit promising biological activities.

Mechanism of Action

The exact mechanism of action of 3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide is not yet fully understood. However, studies have shown that it exerts its biological effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of certain enzymes and transcription factors that are involved in the development and progression of cancer.
Biochemical and Physiological Effects:
3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide has been shown to exhibit several biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. In addition, it has also been shown to reduce inflammation, improve insulin sensitivity, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide is its versatility in terms of its potential therapeutic applications. It has been shown to exhibit a wide range of biological activities, making it a promising candidate for drug development. However, one of the limitations of 3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide is its complex synthesis process, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for the research on 3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide. One potential area of research is the development of more efficient synthesis methods to produce 3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide in larger quantities. Another area of research is the identification of the exact mechanism of action of 3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide, which could help to further understand its potential therapeutic applications. Additionally, further studies are needed to evaluate the safety and efficacy of 3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide in preclinical and clinical trials.

Synthesis Methods

The synthesis of 3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide is a complex process that involves several steps. The first step involves the reaction of 4-bromobenzoic acid with thionyl chloride to form 4-bromobenzoyl chloride. This intermediate is then reacted with 2-furfurylamine to form the corresponding amide. Finally, the amide is coupled with 3-aminobenzamide to form 3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide.

Scientific Research Applications

3-[(4-bromobenzoyl)amino]-N-(2-furylmethyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-diabetic properties. In addition, it has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.